Cas no 101-94-0 (p-Tolyl phenylacetate)
p-Tolyl phenylacetate is an organic ester compound characterized by its aromatic structure, combining a phenylacetate moiety with a p-tolyl group. This chemical is valued for its role as an intermediate in organic synthesis, particularly in the production of fragrances, pharmaceuticals, and specialty chemicals. Its stability and reactivity under controlled conditions make it suitable for use in esterification and transesterification reactions. The compound's distinct aromatic profile also lends itself to applications in flavor and fragrance formulations. p-Tolyl phenylacetate is typically handled under standard laboratory conditions, requiring appropriate storage to maintain purity and prevent degradation. Its synthesis and use adhere to established chemical safety protocols.
p-Tolyl phenylacetate structure
Product Name:p-Tolyl phenylacetate
CAS No:101-94-0
MF:C15H14O2
MW:226.270464420319
MDL:MFCD00025983
CID:35161
PubChem ID:87565928
Update Time:2025-05-27
p-Tolyl phenylacetate Chemical and Physical Properties
Names and Identifiers
-
- P-cresyl phenylacetate
- p-tolyl phenylacetate
- Phenylacetic acid p-cresyl ester
- (4-methylphenyl) 2-phenylacetate
- 4-CRESYL PHENYLACETATE
- 4-methylphenyl 2-phenylacetate
- Acetic acid,phenyl-,p-tolyl ester
- BENZENEACETIC ACID,4-METHYLPHENYL ESTER
- Cresyl phenylacetate,p
- p-cresyl 2-phenylacetate
- phenyl-acetic acid p-tolyl ester
- Phenylacetic Acid p-Tolyl Ester
- Phenyl-essigsaeure-p-tolylester
- p-tolyl
- FEMA 3077
- P-TOLYL A-TOLUATE
- P-CRESYL A-TOLUATE
- p-Cresyl-α-toluate
- CresylPhenylAcetate
- 4-TOLYLPHENYLACETATE
- p-Tolyl alpha-toluate
- Phenylacetic acid, p-tolyl ester
- BENZENEACETIC ACID, 4-METHYLPHENYL ESTER
- Acetic acid, phenyl-, p-tolyl ester
- p-tolyl 2-phenylacetate
- 4-Methylphenyl benzeneacetate
- Tolyl alpha-toluate, p-
- Cresyl alpha-toluate, p-
- Methylphenyl phenylacetate, p-
- FEMA No. 3077
- Methylphenyl alpha-toluate, p-
- p-Tolyl .alp
- p-Tolyl phenylacetate
-
- MDL： MFCD00025983
- Inchi： 1S/C15H14O2/c1-12-7-9-14(10-8-12)17-15(16)11-13-5-3-2-4-6-13/h2-10H,11H2,1H3
- InChI Key： OJEQSSJFSNLMLB-UHFFFAOYSA-N
- SMILES： CC1C=CC(OC(CC2C=CC=CC=2)=O)=CC=1
Computed Properties
- Exact Mass: 226.09900
- Monoisotopic Mass: 226.09938
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: White crystals, hyacinth and Narcissus like aroma, honey like aroma
- Density: 1.108
- Melting Point: 75.0 to 77.0 deg-C
- Boiling Point: 148°C/1.5mmHg(lit.)
- Flash Point: 122.3 ºC
- Refractive Index: 1.569
- PSA: 26.30000
- LogP: 3.14310
- Solubility: Insoluble in water and glycerol, slightly soluble in propylene glycol, soluble in ethanol
- Merck: 2585
- FEMA: 3077
p-Tolyl phenylacetate Security Information
- WGK Germany：2
- RTECS：CY1679750
- Toxicity：LD50 (g/kg): >5 orally in rats; >5 dermally in rabbits (Food Cosmet. Toxicol.)
p-Tolyl phenylacetate Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
p-Tolyl phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C0870-25G |
p-Tolyl Phenylacetate |
101-94-0 | >99.0%(GC) | 25g |
¥220.00 | 2024-04-18 | |
| abcr | AB140346-25 g |
Phenylacetic acid p-cresyl ester, 99%; . |
101-94-0 | 99% | 25g |
€52.70 | 2023-05-09 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T871309-25g |
p-Tolyl Phenylacetate |
101-94-0 | 99% | 25g |
326.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W307718-SAMPLE |
p-Tolyl phenylacetate |
101-94-0 | ≥99% | 587.6 | 2021-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W307718-100G |
p-Tolyl phenylacetate |
101-94-0 | ≥99% | 100G |
897.43 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W307718-1KG |
p-Tolyl phenylacetate |
101-94-0 | ≥99% | 1KG |
2735.5 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W307718-5KG |
p-Tolyl phenylacetate |
101-94-0 | ≥99% | 5KG |
10339.34 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | SB097-5g |
p-Tolyl phenylacetate |
101-94-0 | 99.0%(GC) | 5g |
￥155.0 | 2022-06-10 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160783-500g |
p-Tolyl phenylacetate |
101-94-0 | >99.0%(GC) | 500g |
¥1441.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160783-5g |
p-Tolyl phenylacetate |
101-94-0 | >99.0%(GC) | 5g |
¥91.90 | 2023-09-01 |
p-Tolyl phenylacetate Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
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- Natural Products and Extracts Flavors and Fragrances Essential Oils
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- Natural Products and Extracts Flavors and Fragrances
101-94-0 (p-Tolyl phenylacetate) Related Products
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